![molecular formula C20H22FN3OS B2583655 2-(1-adamantyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide CAS No. 391863-13-1](/img/structure/B2583655.png)
2-(1-adamantyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1-adamantyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide, commonly known as AFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. AFA belongs to the class of thiadiazole derivatives and has been extensively studied for its ability to modulate various biological pathways.
Scientific Research Applications
Anticancer Properties
Research indicates that compounds related to 2-(1-adamantyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide exhibit significant anticancer activities. For instance, sulfonamide derivatives with adamantyl groups have been synthesized and screened for their in vitro anticancer activity against breast and colon cancer cell lines, revealing promising cytotoxicity (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015). Additionally, adamantane-1,3,4-thiadiazole hybrid derivatives have shown significant interactions in crystal structures, which are critical for understanding their biological activities (El-Emam et al., 2020).
Enzyme Inhibition and Molecular Interactions
Adamantane derivatives have been explored for their potential in enzyme inhibition, which is a critical mechanism for therapeutic applications. For example, adamantane scaffold containing 1,3,4-thiadiazole derivatives have demonstrated inhibitory activity against epidermal growth factor receptor (EGFR), showing potential for anti-proliferative applications against various cancer cell lines (Wassel et al., 2021).
Anti-Tuberculosis Activity
The synthesis and evaluation of adamantyl-imidazolo-thiadiazoles for anti-tuberculosis activity have highlighted the potential of these compounds in combating M. tuberculosis. These compounds, developed through a green synthesis protocol, have shown potent inhibitory activity against the tuberculosis bacterium, indicating their promise as anti-TB agents (Anusha et al., 2015).
Antimicrobial and Anti-Inflammatory Properties
Several studies have synthesized and evaluated 1-adamantyl-1,3,4-thiadiazole derivatives for their antimicrobial and anti-inflammatory activities, showing marked activity against gram-positive and gram-negative bacteria as well as anti-inflammatory properties in vivo. This highlights the versatility of these compounds in addressing a range of inflammatory and microbial infections (Kadi et al., 2010).
Structural and Molecular Properties
The structural and molecular properties of adamantane derivatives play a crucial role in their biological activities. Investigations into the noncovalent interactions and crystallographic analysis of these compounds provide valuable insights into their potential applications in medicinal chemistry and drug development (El-Emam et al., 2020).
properties
IUPAC Name |
2-(1-adamantyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3OS/c21-16-3-1-15(2-4-16)18-23-24-19(26-18)22-17(25)11-20-8-12-5-13(9-20)7-14(6-12)10-20/h1-4,12-14H,5-11H2,(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYUXVTRLWDIJQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CC(=O)NC4=NN=C(S4)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-adamantyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.